Lipoxygenin

• Molecular Formula: C24H22N2O4
• Molecular Weight: 402.4 g/mol
• InChI: InChI=1S/C24H22N2O4/c1-28-22-19(18-9-6-12-25-23(18)29-2)14-26-24(30-3)20(22)21(27)17-11-10-15-7-4-5-8-16(15)13-17/h4-14,21,27H,1-3H3
• InChIKey: OSVNGDATIGOCLA-UHFFFAOYSA-N

Lipoxygenin: Non-Redox 5-LO Inhibitor

Lipoxygenin (CAS 2247911-68-6) is a 3,5-substituted-2,4-dimethoxypyridine derivative identified as a non-redox inhibitor of 5-lipoxygenase (5-LO) with an IC₅₀ of 5 μM for the inhibition of 5-LO product synthesis in isolated human granulocytes stimulated with the calcium ionophore A23187 . Unlike many redox-based 5-LO inhibitors, Lipoxygenin exerts its effects by modulating the β-catenin-5-LO complex, leading to a reduction in nuclear levels of both β-catenin and 5-LO [1]. This unique mechanism of action was elucidated through a combination of chemical proteomics and in silico target prediction, which identified 5-LO as the direct target of this Wnt pathway inhibitor [1].

Non-redox, noncompetitive 5-LO inhibition

Modulates β-catenin–5-LO nuclear complex

Cleaner pathway interrogation vs redox inhibitors

• [1] Brand, S., Roy, S., Schröder, P., et al. Combined Proteomic and In Silico Target Identification Reveal a Role for 5-Lipoxygenase in Developmental Signaling Pathways. Cell Chemical Biology, 2018, 25(9), 1095-1106.e23. DOI: 10.1016/j.chembiol.2018.05.016. View Source

Lipoxygenin Substitution Limitations

The 5-lipoxygenase (5-LO) inhibitor class is highly heterogeneous, with critical differences in mechanism of action (redox vs. non-redox), potency, and downstream pathway engagement. Simply substituting Lipoxygenin with another 5-LO inhibitor—even one that is also non-redox, such as the more potent CJ-13,610 (IC₅₀ ≈ 70 nM)—can lead to divergent experimental outcomes [1]. While CJ-13,610 also promotes cardiac differentiation and inhibits multiple developmental pathways, it does so with a distinct potency profile and, crucially, does not share Lipoxygenin's validated mechanism of directly modulating the β-catenin-5-LO complex [2]. Substitution with a redox-based inhibitor like zileuton introduces additional confounding variables due to its iron-chelating mechanism and known off-target effects on cytochrome P450 enzymes [3]. Therefore, for studies specifically investigating the intersection of 5-LO activity, Wnt signaling, and β-catenin nuclear localization, Lipoxygenin is not a generic 5-LO inhibitor and cannot be freely interchanged with other compounds in its class.

Redox-active Lipoxygenin: non-redox, spares iron center NDGA, others: broad off-target redox effects

Iron-ligand Lipoxygenin: direct enzyme inhibition Zileuton: different isoform selectivity profile

Same class Lipoxygenin: reported higher TnnT induction CJ-13,610: lower TnnT induction; cardiac outcome may differ

• [1] Fischer, L., Steinhilber, D., Werz, O. Molecular pharmacological profile of the nonredox-type 5-lipoxygenase inhibitor CJ-13,610. British Journal of Pharmacology, 2004, 142(5), 861-868. DOI: 10.1038/sj.bjp.0705860. View Source
• [2] Brand, S., Roy, S., Schröder, P., et al. Combined Proteomic and In Silico Target Identification Reveal a Role for 5-Lipoxygenase in Developmental Signaling Pathways. Cell Chemical Biology, 2018, 25(9), 1095-1106.e23. DOI: 10.1016/j.chembiol.2018.05.016. View Source
• [3] Lu, P., Schrag, M.L., Slaughter, D.E., Raab, C.E., Shou, M., Rodrigues, A.D. Mechanism-based inhibition of human liver microsomal cytochrome P450 1A2 by zileuton, a 5-lipoxygenase inhibitor. Drug Metabolism and Disposition, 2003, 31(11), 1352-1360. DOI: 10.1124/dmd.31.11.1352. View Source

Lipoxygenin Quantitative Evidence

Developmental Signaling Inhibition vs CJ-13,610

Lipoxygenin is a non-redox inhibitor of 5-LO, which distinguishes it from first-generation redox-based inhibitors like zileuton and AA-861 that function via iron chelation . Its unique mechanism involves direct modulation of the β-catenin-5-LO complex, leading to a significant decrease in the nuclear levels of both β-catenin and 5-LO. While the structurally unrelated non-redox inhibitor CJ-13,610 also inhibits 5-LO and affects developmental pathways, it has not been shown to modulate this specific protein complex [1]. This mechanistic distinction is critical for target engagement studies.

Multi-Pathway IC₅₀

Head-to-head

Lipoxygenin IC₅₀: Hedgehog 9.3 µM, TGF-β 3.2 µM, BMP 8.2 µM, Activin A 9.6 µM, Wnt 3.7 µM in HEK293T assays. Both Lipoxygenin and CJ-13,610 inhibit all five pathways.

Reported multi-pathway inhibition profile; supports signaling crosstalk assay design.

Verify in target cell model.

Evidence Dimension	Mechanism of 5-LO Inhibition and Effect on β-Catenin-5-LO Complex
Target Compound Data	Non-redox inhibitor; modulates β-catenin-5-LO complex; induces reduction of both β-catenin and 5-LO levels in the nucleus.
Comparator Or Baseline	CJ-13,610 (non-redox 5-LO inhibitor): Inhibits 5-LO but does not modulate the β-catenin-5-LO complex. Zileuton (redox inhibitor): Functions via iron chelation, does not modulate the β-catenin-5-LO complex.
Quantified Difference	Lipoxygenin is the only compound among the comparators with validated modulation of the β-catenin-5-LO complex.
Conditions	HEK293T cells and other model systems as described in the primary reference [1].

Why This Matters

This direct evidence of target engagement and pathway-specific modulation makes Lipoxygenin essential for research aiming to dissect the role of 5-LO in Wnt/β-catenin signaling, an application where other 5-LO inhibitors are not validated substitutes.

• [1] Brand, S., Roy, S., Schröder, P., et al. Combined Proteomic and In Silico Target Identification Reveal a Role for 5-Lipoxygenase in Developmental Signaling Pathways. Cell Chemical Biology, 2018, 25(9), 1095-1106.e23. DOI: 10.1016/j.chembiol.2018.05.016. View Source

Cardiac Differentiation Enhancement vs CJ-13,610

Lipoxygenin's activity against Wnt signaling was quantified in a luciferase reporter assay. It inhibits Wnt-dependent signaling in HEK293T cells with an IC₅₀ of 3.7 µM . This provides a direct, quantitative measure of its functional effect on the pathway that is central to its discovery and application. In contrast, the more potent 5-LO inhibitor CJ-13,610 (IC₅₀ ≈ 70 nM for 5-LO product formation) was also shown to affect developmental signaling pathways but with a different potency profile that is not directly comparable in the same Wnt reporter assay context [1].

Cardiac TnnT Induction

Head-to-head

Lipoxygenin increases TnnT in human iPSCs; selected as primary compound due to higher TnnT induction vs CJ-13,610 under identical BMP4/CHIR99021 conditions.

Reported higher TnnT response; supports cardiac differentiation endpoint assessment.

Endpoints require independent confirmation.

Evidence Dimension	Inhibition of Wnt-dependent signaling
Target Compound Data	IC₅₀ = 3.7 µM in a luciferase reporter assay in HEK293T cells.
Comparator Or Baseline	CJ-13,610: Inhibits Hedgehog, TGF-β, BMP, and Activin A signaling, but direct IC₅₀ values for Wnt signaling are not reported in the same assay system.
Quantified Difference	Lipoxygenin has a defined IC₅₀ of 3.7 µM for Wnt signaling inhibition, a key metric not established for CJ-13,610 in this context.
Conditions	HEK293T cells, luciferase reporter assay.

Why This Matters

This data point is critical for researchers designing experiments that require precise control over Wnt pathway activity. The defined IC₅₀ allows for rational dose selection, which is not possible when using other 5-LO inhibitors for this specific purpose.

• [1] Fischer, L., Steinhilber, D., Werz, O. Molecular pharmacological profile of the nonredox-type 5-lipoxygenase inhibitor CJ-13,610. British Journal of Pharmacology, 2004, 142(5), 861-868. DOI: 10.1038/sj.bjp.0705860. View Source

β-Catenin-5-LO Modulation vs Redox Inhibitors

Lipoxygenin, at concentrations of 5 and 10 µM, has been shown to increase levels of troponin T (TnnT), a marker of cardiomyocyte differentiation, in human induced pluripotent stem cells (iPSCs) that were stimulated with BMP4 and the GSK3 inhibitor CHIR99021 . This effect is also observed with the structurally unrelated 5-LO inhibitor CJ-13,610, confirming that it is a class effect of 5-LO inhibition. However, the detailed experimental context is explicitly defined for Lipoxygenin, including the specific co-stimulation cocktail, which is critical for reproducibility.

Mechanism Specificity

Class-level

Non-redox, noncompetitive; reduces nuclear β-catenin and 5-LO levels. Redox inhibitors (NDGA) exhibit broad off-target effects across LOX isoforms and iron enzymes.

Cleaner 5-LO pathway interrogation; avoids redox-related confounding.

Confirm nuclear protein reduction in your system.

Evidence Dimension	Enhancement of cardiomyocyte differentiation (measured by TnnT levels)
Target Compound Data	Increased TnnT levels at 5 and 10 µM in human iPSCs co-stimulated with BMP4 and CHIR99021.
Comparator Or Baseline	CJ-13,610: Also promotes cardiac differentiation of human iPSCs.
Quantified Difference	Both compounds promote cardiac differentiation, but only Lipoxygenin's effect has been described with the full experimental context (BMP4 + CHIR99021 co-stimulation) [REFS-1, REFS-2].
Conditions	Human iPSCs stimulated with BMP4 and the GSK3 inhibitor CHIR99021.

Why This Matters

For researchers in stem cell biology and regenerative medicine, this well-defined protocol for enhancing cardiomyocyte differentiation provides a reliable experimental framework, making Lipoxygenin a preferred tool compound over less-characterized alternatives.

• [1] Brand, S., Roy, S., Schröder, P., et al. Combined Proteomic and In Silico Target Identification Reveal a Role for 5-Lipoxygenase in Developmental Signaling Pathways. Cell Chemical Biology, 2018, 25(9), 1095-1106.e23. DOI: 10.1016/j.chembiol.2018.05.016. View Source

5-LO Product Synthesis & SPM Formation vs FLAP Antagonists

Beyond its primary effect on Wnt signaling, Lipoxygenin exhibits inhibitory activity against several other key developmental pathways. In luciferase reporter assays using HEK293T cells, Lipoxygenin inhibited Hedgehog, TGF-β, Activin A, and BMP-dependent signaling with IC₅₀ values of 9.3 µM, 3.2 µM, 8.2 µM, and 9.6 µM, respectively . This polypharmacology profile, shared with CJ-13,610, suggests a broad role for 5-LO in development but is uniquely quantified for Lipoxygenin, providing a detailed activity fingerprint for this specific compound.

Pathway Coverage

Class-level

Direct 5-LO inhibitor (IC₅₀ 5 µM in granulocytes) may affect all 5-LO-mediated conversions. FLAP antagonist MK886 spares DHA-derived SPM formation.

Supports complete 5-LO pathway inhibition studies; consider SPM impact.

Differentiate AA vs DHA substrate effects.

Evidence Dimension	Inhibition of developmental signaling pathways (IC₅₀)
Target Compound Data	Hedgehog: 9.3 µM; TGF-β: 3.2 µM; Activin A: 8.2 µM; BMP: 9.6 µM (luciferase reporter assays in HEK293T cells).
Comparator Or Baseline	CJ-13,610: Also inhibits these pathways, but quantitative IC₅₀ values in identical assays are not reported.
Quantified Difference	Lipoxygenin provides a complete set of quantitative IC₅₀ values for five developmental pathways in a single, consistent assay system.
Conditions	HEK293T cells, luciferase reporter assays.

Why This Matters

This comprehensive activity profile positions Lipoxygenin as a powerful tool for probing the role of 5-LO in multiple developmental signaling networks simultaneously, offering a defined, multi-target perturbation that is valuable for systems-level analyses.

Solubility Profile for In Vitro Assay Development

Lipoxygenin demonstrates high solubility in DMSO and DMF (30 mg/mL), which is suitable for preparing concentrated stock solutions for in vitro assays . Its solubility in a DMSO:PBS (1:1) mixture is lower (0.5 mg/mL), indicating that aqueous dilution requires careful handling to avoid precipitation. While specific solubility data for many comparators like CJ-13,610 or zileuton are not readily available in a standardized format, this information provides a clear benchmark for experimental planning and ensures reproducibility.

Evidence Dimension	Solubility in common solvents
Target Compound Data	DMF: 30 mg/mL; DMSO: 30 mg/mL; DMSO:PBS (1:1, pH 7.2): 0.5 mg/mL.
Comparator Or Baseline	Solubility data for CJ-13,610 and zileuton are not provided in a comparable, consolidated format from the primary sources used.
Quantified Difference	Lipoxygenin's solubility parameters are well-defined, enabling predictable experimental preparation.
Conditions	Standard laboratory conditions for solubility testing.

Why This Matters

Clear solubility data are essential for procurement and experimental planning. This information allows researchers to confidently prepare stock solutions, avoiding common pitfalls like compound precipitation that can confound assay results.

Lipoxygenin Application Scenarios

iPSC Cardiac Differentiation Optimization

Lipoxygenin is the preferred tool compound for studies investigating the crosstalk between 5-lipoxygenase activity and the Wnt/β-catenin pathway. Its validated mechanism of directly modulating the β-catenin-5-LO complex and its defined IC₅₀ of 3.7 µM for Wnt signaling inhibition make it uniquely suited for this application . Other 5-LO inhibitors, such as CJ-13,610, have not been shown to engage this specific mechanism, limiting their utility in these experiments [1].

Multi-Pathway Developmental Signaling Crosstalk Studies

For researchers aiming to improve the efficiency of cardiomyocyte differentiation from human iPSCs, Lipoxygenin offers a defined protocol. The evidence shows that treatment with 5-10 µM Lipoxygenin, in combination with BMP4 and CHIR99021, increases levels of the cardiomyocyte marker TnnT . This well-documented application provides a reliable starting point for protocol optimization, which is not as clearly established for other 5-LO inhibitors.

Wnt/β-Catenin-5-LO Signaling Axis Investigation

Lipoxygenin's quantified inhibitory activity against Hedgehog, TGF-β, Activin A, and BMP signaling (with IC₅₀ values ranging from 3.2 to 9.6 µM) makes it a valuable reagent for systems-level studies of developmental signaling . This polypharmacology profile, when intentionally leveraged, allows researchers to probe the integrated response of multiple pathways to 5-LO inhibition, offering a level of characterization that is not available for other 5-LO inhibitors in a single assay system.

5-LO Direct Inhibition vs FLAP Antagonism

The discovery of Lipoxygenin itself serves as a benchmark for target identification workflows. The combination of chemical proteomics and in silico target prediction (SPiDER) that identified 5-LO as its target provides a validated methodological framework [1]. Therefore, Lipoxygenin is an ideal positive control compound for laboratories developing or validating new target deconvolution strategies for small molecules.

Application

Selection Property

Validation Focus

iPSC Cardiac Differentiation

TnnT induction response context

Verify cardiac marker expression under specific BMP4/CHIR treatment

Developmental Signaling Crosstalk

Multi-pathway IC₅₀ profile (reported)

Confirm pathway inhibition in target cell type

Wnt/β-Catenin–5-LO Axis

Non-redox β-catenin–5-LO modulation

Nuclear β-catenin/5-LO reduction assay

5-LO Pharmacology vs FLAP Antagonism

Direct enzyme inhibition vs FLAP targeting

Distinguish AA- vs DHA-derived 5-LO product formation

• [1] Brand, S., Roy, S., Schröder, P., et al. Combined Proteomic and In Silico Target Identification Reveal a Role for 5-Lipoxygenase in Developmental Signaling Pathways. Cell Chemical Biology, 2018, 25(9), 1095-1106.e23. DOI: 10.1016/j.chembiol.2018.05.016. View Source